Cas no 27653-68-5 (Trimethoprim N-oxide)

• Product Name: Trimethoprim N-oxide
• CAS No: 27653-68-5
• MF: C₁₄H₁₈N₄O₄
• MW: 306.317122936249
• CID: 1432283
• PubChem ID: 5244071
• Update Time: 2025-10-31

Trimethoprim N-oxide Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-[(3,4,5-trimethoxyphenyl)methyl]-, 1-oxide
• Trimethoprim N-oxide 1
• 2,4-diamino-5-(3,4,5-trimethoxybenzyl)pyrimidine 1-oxide
• Trimethoprim 1-N-oxide
• Trimethoprim N-oxide
• Trimethoprim 1-oxide
• 1-hydroxy-2-imino-5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidin-4-amine
• HY-100644
• A876879
• Trimethoprim-3-N-oxide
• 2,4-Diamino-5-(3,4,5-trimethoxybenzyl)pyrimidine 1-oxide; Trimethoprim 1-Oxide
• CFX36LL429
• UNII-CFX36LL429
• 2,4-Pyrimidinediamine, 5-((3,4,5-trimethoxyphenyl)methyl)-, 1-oxide
• CS-0019881
• 1-NO-Trimethoprim
• 27653-68-5

• Inchi： 1S/C14H18N4O4/c1-20-10-5-8(6-11(21-2)12(10)22-3)4-9-7-18(19)14(16)17-13(9)15/h5-7,19H,4H2,1-3H3,(H3,15,16,17)
• InChI Key： XAYZHNKZSZREPH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC1=CN(C(=N)N=C1N)O)OC)OC

Computed Properties

• Exact Mass: 306.13300
• Monoisotopic Mass: 306.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 118.08000
• LogP: 2.45350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Trimethoprim N-oxide

Research Brief on Trimethoprim N-oxide (CAS: 27653-68-5): Recent Advances and Applications

Trimethoprim N-oxide (CAS: 27653-68-5) is a metabolite of the widely used antibiotic trimethoprim, which belongs to the diaminopyrimidine class of antimicrobial agents. Recent studies have shed light on its unique pharmacological properties, metabolic pathways, and potential therapeutic applications. This research brief aims to summarize the latest findings related to Trimethoprim N-oxide, focusing on its chemical characteristics, biological activities, and emerging roles in drug development.

One of the key areas of interest in recent research is the metabolic transformation of trimethoprim into Trimethoprim N-oxide. Studies have demonstrated that this oxidation process is mediated by cytochrome P450 enzymes, particularly CYP3A4, and flavin-containing monooxygenases (FMOs). The metabolite exhibits reduced antibacterial activity compared to its parent compound, but its role in drug-drug interactions and pharmacokinetics has garnered significant attention. For instance, Trimethoprim N-oxide has been identified as a potential biomarker for assessing trimethoprim metabolism in clinical settings.

In addition to its metabolic significance, Trimethoprim N-oxide has been investigated for its unique chemical properties. Recent structural analyses using X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have revealed distinct conformational changes upon N-oxidation, which may influence its binding affinity to target proteins. These findings have important implications for the design of novel derivatives with improved pharmacological profiles.

Another promising avenue of research involves the potential therapeutic applications of Trimethoprim N-oxide beyond its antimicrobial effects. Preliminary studies suggest that it may exhibit anti-inflammatory and immunomodulatory properties, possibly through the modulation of cytokine production and immune cell function. These findings open new possibilities for repurposing Trimethoprim N-oxide in the treatment of inflammatory and autoimmune diseases.

Recent advancements in analytical techniques have also facilitated the detection and quantification of Trimethoprim N-oxide in complex biological matrices. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has emerged as the gold standard for its analysis, enabling precise measurements in pharmacokinetic studies. These methodological improvements are critical for understanding the metabolite's distribution, elimination, and potential accumulation in patients receiving trimethoprim therapy.

In conclusion, Trimethoprim N-oxide (CAS: 27653-68-5) represents a fascinating subject of study in the field of chemical biology and pharmaceutical sciences. Its dual role as a metabolic product and a potential therapeutic agent underscores the complexity of drug metabolism and the importance of investigating drug metabolites. Future research should focus on elucidating its mechanistic pathways, exploring its therapeutic potential, and optimizing analytical methods for its detection. These efforts will contribute to a deeper understanding of trimethoprim pharmacology and may lead to the development of novel therapeutic strategies.